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Compound Name:
4-methoxypiperidine

Hydrochloride

Cat. No.: B1313357 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Methoxypiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-methoxypiperidine
hydrochloride (CAS No: 4045-25-4), a versatile building block in pharmaceutical and chemical

synthesis.[1] Adherence to these protocols is critical for minimizing risk and ensuring a safe

laboratory environment.

Hazard Identification and Classification
4-Methoxypiperidine hydrochloride is classified as a hazardous substance. It is crucial to

understand its potential effects before handling. The compound is known to cause skin and

serious eye irritation and may cause respiratory irritation.[2][3] It is also harmful if swallowed or

inhaled.[3]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement Citations

Hazard H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [2][3]

H319
Causes serious eye

irritation.
[2][3]

H332 Harmful if inhaled. [3]

H335
May cause respiratory

irritation.
[2][3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[2][3]

P264
Wash skin thoroughly

after handling.
[2][3]

P270

Do not eat, drink or

smoke when using

this product.

[3]

P271

Use only outdoors or

in a well-ventilated

area.

[2][3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][3]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[2][3]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[2][3]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2][3]

P312

Call a POISON

CENTER or doctor if

you feel unwell.

[2]

P405 Store locked up. [2][3]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2][3]

Physical and Chemical Properties
Understanding the physical properties of a chemical is fundamental to its safe handling and

storage.

Table 2: Physical and Chemical Properties of 4-Methoxypiperidine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://aksci.com/sds/8904CS_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR47829_msds.pdf
https://aksci.com/sds/8904CS_SDS.pdf
https://aksci.com/sds/8904CS_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR47829_msds.pdf
https://aksci.com/sds/8904CS_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR47829_msds.pdf
https://www.benchchem.com/product/b1313357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 4045-25-4 [1][2][3]

Molecular Formula C₆H₁₄ClNO or C₆H₁₃NO·HCl [1][2]

Molecular Weight 151.63 g/mol or 151.64 g/mol [1][2]

Appearance Off-white to light yellow solid. [1]

Purity ≥ 95-98% [1][2]

Storage Conditions

Store in a cool, dry, well-

ventilated area. Keep

container tightly closed.

Recommended storage at 0-8

°C.

[1][2][3]

Experimental Protocols: Safe Handling and
Emergency Procedures
A systematic approach to handling, from receipt to disposal, is essential.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure.[4] All PPE should be

inspected before use.[5]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type
Recommended
Equipment

Specifications/Stan
dards

Citations

Eye/Face Protection

Safety glasses with

side-shields or

chemical safety

goggles.

OSHA 29 CFR

1910.133 or European

Standard EN166.

[3][4]

Hand Protection

Chemically resistant

gloves (e.g., nitrile

rubber).

Inspect gloves for

integrity before each

use.

[4][5]

Skin and Body

Protection

Laboratory coat (long-

sleeved, knee-length).

Impermeable and

close in the back.
[4][6]

Respiratory Protection

Use in a well-

ventilated area. A

NIOSH/MSHA

approved respirator

may be necessary if

dust or aerosols are

generated.

Ensure adequate

general and local

exhaust ventilation.

[2][4]

Handling and Storage Protocol
Receiving and Storage:

Upon receipt, unpack containers wearing chemotherapy gloves.[6] Inspect containers for

damage or leaks.

Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[2]

[3]

Store away from incompatible materials and foodstuff containers.[3] The storage area should

be locked.[2][3]

Handling:
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All handling should be conducted in a designated area, preferably within a chemical fume

hood to minimize inhalation exposure.[4][5]

Ensure an eyewash station and safety shower are readily accessible.[2][4]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2][3]

Disposal:

All waste containing 4-methoxypiperidine hydrochloride must be treated as hazardous

waste.[4]

Collect waste in a clearly labeled, sealed container.[4]

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local regulations.[2][3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always consult a

physician and show them the Safety Data Sheet (SDS).[2]

Table 4: First Aid Protocols
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Exposure Route Protocol Citations

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[2]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

Wash clothing before reuse.

[2][3]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Ensure complete

irrigation by keeping eyelids

apart. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[2][3]

Ingestion

Do NOT induce vomiting

without medical advice. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person. Obtain

immediate medical aid.

[2]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate protective equipment as

specified in Section 3.1. Ensure adequate ventilation.[2][3]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains or waterways.[2]
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Cleaning Up: Use dry clean-up procedures to avoid generating dust.[3] Sweep up, vacuum,

or absorb with inert material and place it into a suitable, labeled disposal container.[2][3]

Wash the spill area with large amounts of water.[3]

Visualization of Safe Handling Workflow
The following diagram illustrates the standard workflow for handling 4-methoxypiperidine
hydrochloride in a laboratory setting, from initial receipt to final disposal.

Preparation & Storage

Handling Protocol (in Fume Hood)

Waste Management

1. Receipt of Chemical
(Inspect for Damage)

2. Secure Storage
(Cool, Dry, Ventilated, Locked)

3. Pre-Handling Check
(Review SDS, Check PPE)

4. Don PPE
(Gloves, Gown, Goggles)

Proceed to Handling

5. Chemical Handling
(Weighing, Reaction Setup)

6. Decontamination
(Clean Glassware & Surfaces)

Spill or
Exposure

Event

Potential Hazard

7. Waste Collection
(Segregated, Labeled Container)

Proceed to Disposal

8. Doff PPE
(Proper Removal Technique)

9. Final Disposal
(Via Approved Waste Plant)

Refer to Table 4:
First Aid Measures

Follow First Aid Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Methoxypiperidine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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